Ifenprodil
Overview
Description
Ifenprodil is an inhibitor of the NMDA receptor, specifically of GluN1 (glycine-binding NMDA receptor subunit 1) and GluN2B (glutamate-binding NMDA receptor subunit 2) subunits . It also inhibits GIRK channels, and interacts with alpha1 adrenergic, serotonin, and sigma receptors .
Synthesis Analysis
Ifenprodil stereoisomers were prepared by diastereoselective reduction and subsequent separation of enantiomers by chiral HPLC . The absolute configuration of ifenprodil stereoisomers was determined by X-ray crystal structure analysis .
Molecular Structure Analysis
Ifenprodil binds strongly at the inter-subunit interface of adjacent GluN1 and GluN2B NTDs . It acts as a non-competitive antagonist . The configuration did not influence considerably the GluN2B-NMDA receptor binding .
Chemical Reactions Analysis
Ifenprodil is an allosteric regulator that was first shown to bind the NMDARs in the 1990s . It binds at the NTDs and forms another layer of regulation .
Physical And Chemical Properties Analysis
Ifenprodil has a chemical formula of C21H27NO2 and a molar mass of 325.445 .
Scientific Research Applications
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Neurologic Deficits Treatment
- Field : Neurology
- Application : Ifenprodil has been shown to improve long-term neurologic deficits through antagonizing glutamate-induced excitotoxicity after experimental subarachnoid hemorrhage .
- Methods : In a rat subarachnoid hemorrhage (SAH) model, Ifenprodil was used to improve long-term sensorimotor and spatial learning deficits .
- Results : Ifenprodil attenuated experimental SAH-induced neuronal death of basal cortex and hippocampal CA1 area, cellular and mitochondrial Ca2+ overload of basal cortex, blood-brain barrier damage, and cerebral edema of early brain injury .
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Liver Cancer Treatment
- Field : Oncology
- Application : Ifenprodil has been identified as an adjunct to Sorafenib for liver cancer treatment .
- Methods : A combinatorial CRISPR–Cas9 screen was used to identify ifenprodil as a potential adjunct to Sorafenib for liver cancer treatment .
- Results : Ifenprodil synergized with Sorafenib to induce the unfolded protein response, trigger cell-cycle arrest, downregulate genes associated with WNT signaling and stemness, and reduce self-renewal ability of hepatocellular carcinoma (HCC) cells .
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Acute Lung Injury Treatment
- Field : Pulmonology
- Application : Ifenprodil has been proposed as a potential therapeutic agent for diseases that cause acute lung injury (ALI), including COVID-19 .
- Methods : Ifenprodil was tested in clinical trials for its potential utility in treating COVID-19 .
- Results : The drug has been suggested to reduce the infiltration of neutrophils and T-cells into the lungs where they can cause a dangerous “cytokine storm” that contributes to the loss of lung function and ultimately death, as reported in COVID-19 infected patients .
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COVID-19 Treatment
- Field : Infectious Diseases
- Application : Ifenprodil is being investigated for its potential utility in treating COVID-19 .
- Methods : Clinical trials have been conducted to determine the clinical efficacy of Ifenprodil in the treatment of patients infected with COVID-19 .
- Results : The results of these trials are still being evaluated .
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Idiopathic Pulmonary Fibrosis (IPF) Treatment
- Field : Pulmonology
- Application : Ifenprodil has been tested as a potential treatment for IPF .
- Methods : A Phase 2 clinical trial was conducted to evaluate the safety and efficacy of Ifenprodil as a potential treatment in hospitalized IPF patients .
- Results : Most IPF patients treated with Ifenprodil in a 12-week clinical trial saw their lung function improve or stabilize, and most also experienced an easing in coughing .
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Sigma Ligands
- Field : Pharmacology
- Application : Ifenprodil has been studied as a Sigma ligand .
- Methods : Research has been conducted to understand the interaction of Ifenprodil with Sigma receptors .
- Results : Ifenprodil has been found to interact with Sigma receptors, which could have implications in neuropsychiatric disorders .
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Cerebral Vasodilator
- Field : Neurology
- Application : Ifenprodil tartrate has been marketed in some countries, including Japan and France, as a cerebral vasodilator .
- Methods : Ifenprodil selectively inhibits NMDA receptors containing the GluN2B subunit .
- Results : The drug has been used to improve blood flow to the brain and enhance brain function .
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Neuropsychiatric Disorders Treatment
- Field : Psychiatry
- Application : Ifenprodil has received considerable interest in its potential neuromodulatory activities in psychiatric conditions .
- Methods : Research has been conducted to understand the interaction of Ifenprodil with NMDA receptors .
- Results : Ifenprodil has been found to interact with NMDA receptors, which could have implications in neuropsychiatric disorders .
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Immunomodulatory Effect
- Field : Immunology
- Application : Ifenprodil has been shown to have an immunomodulatory effect .
- Methods : An unbiased screen for compounds capable of reducing cell death induced by infection with the influenza strain H5N1 was conducted .
- Results : Ifenprodil was found to have a protective effect against H5N1-induced lung damage, in part through its ability to alleviate the H5N1-induced cytokine storm and reduce pulmonary infiltration of neutrophils, natural killer cells, and T cells .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-[2-(4-benzylpiperidin-1-yl)-1-hydroxypropyl]phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO2/c1-16(21(24)19-7-9-20(23)10-8-19)22-13-11-18(12-14-22)15-17-5-3-2-4-6-17/h2-10,16,18,21,23-24H,11-15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYNVMODNBIQBMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=C(C=C1)O)O)N2CCC(CC2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2045656 | |
Record name | Ifenprodil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2045656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ifenprodil | |
CAS RN |
23210-56-2, 23210-58-4 | |
Record name | Ifenprodil | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23210-56-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ifenprodil [INN:DCF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023210562 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ifenprodil | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB08954 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Ifenprodil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2045656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-benzyl-1-[β,4-dihydroxy-α-methylphenethyl]piperidinium hydrogen tartrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.342 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ifenprodil | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.341 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | IFENPRODIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R8OE3P6O5S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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